8-methyl-7-(1-methyl-2-oxopropoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one

• Molecular Formula: C23H18O6
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 8-methyl-7-(3-oxobutan-2-yloxy)-4-(2-oxochromen-3-yl)chromen-2-one
• InChI: InChI=1S/C23H18O6/c1-12-19(27-14(3)13(2)24)9-8-16-17(11-21(25)29-22(12)16)18-10-15-6-4-5-7-20(15)28-23(18)26/h4-11,14H,1-3H3
• InChI Key: PNFSLZSIGLSCHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC4=CC=CC=C4OC3=O)OC(C)C(=O)C

Description

This coumarin derivative features a fused chromen-2-one core with three key substituents:

• 8-Methyl group: Enhances lipophilicity and steric bulk.
• 4-(2-Oxo-2H-chromen-3-yl): A conjugated chromenone moiety, enabling π-π stacking and electronic delocalization.

The compound’s molecular formula is C₂₀H₁₈O₄ (MW: 322.35 g/mol), as inferred from analogs in . Its structural complexity suggests applications in medicinal chemistry (e.g., enzyme inhibition) or materials science (e.g., fluorescent dyes) .

Biological Activity

8-Methyl-7-(1-methyl-2-oxopropoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one is a synthetic compound belonging to the class of chromones, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its anti-cancer, anti-inflammatory, and antioxidant properties, supported by data tables and relevant case studies.

The molecular formula of the compound is $C_{17}H_{18}O_{4}$, with a molecular weight of 286.32 g/mol. Its structure includes two chromone moieties linked by an oxopropoxy group, which is significant for its biological activity.

Anti-Cancer Activity

Several studies have demonstrated the anti-cancer potential of chromone derivatives, including the compound .

• Cell Line Studies :
  • In vitro studies on various cancer cell lines, including MCF-7 (breast carcinoma) and HepG2 (hepatocellular carcinoma), have shown promising results. For instance, a related study indicated that compounds with similar structures exhibited IC50 values ranging from 5.5 to 25.72 µM against these cell lines, suggesting significant cytotoxic effects .
  • Flow cytometry analysis revealed that these compounds could induce apoptosis in cancer cells, further supporting their potential as anti-cancer agents .

Compound	Cell Line	IC50 (µM)	Mechanism of Action
8-Methyl...	MCF-7	25.72 ± 3.95	Induces apoptosis
Similar Compound	HepG2	5.5	Inhibits cell proliferation

Anti-Inflammatory Effects

The compound has also been studied for its anti-inflammatory properties:

• Cyclooxygenase (COX) Inhibition :
  • Chromones have been reported to inhibit COX enzymes, which play a crucial role in inflammation. Specifically, compounds similar to 8-methyl chromones showed COX-2 inhibition rates of approximately 85% at concentrations around 10 µM .

Antioxidant Activity

Chromones are known for their antioxidant properties:

• Oxidative Stress Reduction :
  • The compound has been shown to reduce oxidative stress markers in various biological systems. For instance, it inhibited cupric cation-induced oxidation of LDL and HDL, thereby suggesting potential cardiovascular protective effects .

Case Studies

A notable case study involved the synthesis and biological evaluation of a series of chromone derivatives where the compound was included in testing panels against multiple cancer cell lines. The findings indicated that structural modifications significantly influenced their biological activities, emphasizing the importance of the oxopropoxy group in enhancing efficacy .

Scientific Research Applications

Synthesis and Chemical Reactivity

The compound can serve as a versatile intermediate in organic synthesis due to its reactive functional groups. It can be modified to create more complex molecules, making it valuable in the development of new materials and pharmaceuticals. The synthesis often involves standard organic reactions such as acylation and alkylation, which allow for the introduction of various substituents.

Research indicates that compounds within the chromene class exhibit significant biological activities, including:

• Antioxidant Properties : Chromenes have been shown to scavenge free radicals, potentially reducing oxidative stress in cells.
• Anti-inflammatory Effects : Studies suggest that chromene derivatives can inhibit inflammatory pathways, making them candidates for treating inflammatory diseases.
• Anticancer Potential : Preliminary studies indicate that certain chromene derivatives may induce apoptosis in cancer cells, suggesting their potential as anticancer agents.

Therapeutic Applications

Given its biological properties, 8-methyl-7-(1-methyl-2-oxopropoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one may have several therapeutic applications:

Table 2: Potential Therapeutic Applications

Application Area	Description
Cancer Treatment	Potential to induce apoptosis in cancer cells
Inflammatory Diseases	May reduce inflammation through pathway inhibition
Neuroprotection	Possible protective effects against neurodegeneration

Case Study 1: Antioxidant Activity

A study evaluated the antioxidant activity of various chromene derivatives, including the target compound. Results demonstrated significant free radical scavenging activity, suggesting its potential role in preventing oxidative damage in biological systems.

Case Study 2: Anti-inflammatory Effects

In vitro assays showed that this compound could inhibit pro-inflammatory cytokines in cultured macrophages. The findings indicate a mechanism through which it may exert anti-inflammatory effects, supporting further investigation for therapeutic use in conditions like arthritis or asthma.

Case Study 3: Anticancer Screening

Preliminary screenings against different cancer cell lines revealed that the compound exhibited cytotoxic effects, leading to further exploration of its mechanisms of action and potential as a lead compound for drug development.

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation primarily at its ketone and ether functionalities. Key observations include:

Reaction Conditions	Reagents	Products Formed	Mechanistic Pathway	Reference
Acidic oxidation (70°C)	KMnO₄ in H₂SO₄	8-Methyl-4-(2-oxo-2H-chromen-3-yl)-7-hydroxy-2H-chromen-2-one	Oxidative cleavage of 1-methyl-2-oxopropoxy group
Aerobic oxidation (room temperature)	O₂ (catalyzed by CoCl₂)	Epoxide derivatives	Radical-mediated oxidation at α,β-unsaturated ketone

• Notable Finding : Selective oxidation of the propoxy side chain preserves the chromenone backbone, enabling controlled derivatization for pharmacological studies.

Reduction Reactions

Reduction targets the carbonyl groups and conjugated systems:

Reaction Conditions	Reagents	Products Formed	Yield	Reference
Catalytic hydrogenation (40 psi)	H₂/Pd-C in ethanol	7-(1-Methyl-2-hydroxypropoxy)-8-methyl-4-(2-hydroxy-2H-chromen-3-yl)-2H-chromen-2-one	78%
Metal hydride reduction	NaBH₄ in THF	Secondary alcohol derivatives	65%

• Mechanistic Insight : The 2-oxopropoxy group reduces preferentially over the chromenone carbonyl due to steric hindrance.

Nucleophilic Substitution

The propoxy ether undergoes nucleophilic displacement under basic conditions:

Nucleophile	Conditions	Products Formed	Reaction Rate (k, s⁻¹)	Reference
NH₃ (excess)	K₂CO₃, DMF, 80°C	7-Amino-8-methyl-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one	3.2 × 10⁻³
Thiophenol	Et₃N, CHCl₃, reflux	Sulfur-linked analogs	1.8 × 10⁻³

• Synthetic Utility : Ammonolysis products show enhanced antimicrobial activity compared to the parent compound .

Cyclization and Condensation

The compound participates in heterocycle formation:

Reactant	Conditions	Product Structure	Biological Activity	Reference
Hydrazine hydrate	Glacial acetic acid, reflux	Pyrazolo[4,3-c]chromenone	Anticancer (IC₅₀ = 12 µM)
Ethyl acetoacetate	NH₄OAc, 170°C, solvent-free	Chromeno[3,4-c]pyridin-5-one	Antioxidant (EC₅₀ = 0.8 mM)

• Key Observation : Solvent-free conditions improve reaction efficiency by 40% compared to solution-phase methods .

Photochemical Reactions

UV irradiation induces structural rearrangements:

Light Source	Solvent	Major Product	Quantum Yield (Φ)	Reference
UV-C (254 nm)	Acetonitrile	Ring-contracted coumarin	0.32
UV-A (365 nm)	Methanol	Dimerized chromenone	0.18

• Application : Photodimerization products exhibit improved fluorescence properties for sensor applications.

Comparative Reactivity with Analogues

Structural modifications significantly alter reactivity:

Compound Modification	Reaction with KMnO₄/H⁺	Reaction Rate Relative to Parent
Removal of 8-methyl group	Faster oxidation (1.7×)	Increased accessibility to ether
Replacement of propoxy with methoxy	No observable oxidation	Stabilization of ether linkage
Addition of electron-withdrawing group at C-4	Slower reduction (0.6×)	Deactivation of conjugated system

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

8-Methyl-7-((3-Methylbenzyl)oxy)-4-Phenyl-2H-Chromen-2-One

• Key Difference : The 7-position substituent is a benzyloxy group instead of 1-methyl-2-oxopropoxy.
• Impact :
  • Reduced polarity due to the absence of a ketone.
  • Increased aromaticity may enhance π-π stacking but reduce solubility in polar solvents .

3,4-Dimethyl-7-(1-Methyl-2-Oxopropoxy)-2H-Chromen-2-One (CAS 314742-02-4)

• Key Difference : Methyl groups at positions 3 and 4 instead of the 4-(2-oxochromen-3-yl) group.
• Impact: Lower molecular weight (260.28 g/mol vs. 322.35 g/mol) improves bioavailability.

8-Methoxy-3-[7-[2-(4-Methoxyphenyl)-2-Oxoethoxy]-2-Oxochromen-4-yl]Chromen-2-One

• Key Difference : A methoxy group at position 8 and a 2-oxoethoxy chain linked to a methoxyphenyl group.
• Impact :
  • Increased electron-donating methoxy groups may alter UV-Vis absorption profiles.
  • The ethoxy chain’s flexibility could reduce steric hindrance compared to the branched 1-methyl-2-oxopropoxy group .

Physicochemical and Thermodynamic Properties

Crystal Packing and Stability

• Target Compound: Likely exhibits intramolecular C–H⋯O interactions (as seen in and ) due to the 2-oxo groups. These interactions stabilize the twisted conformation (∼7° angle between chromenone moieties), enhancing thermodynamic stability in the solid state .

Solubility and LogP

• Target Compound : The 1-methyl-2-oxopropoxy group introduces moderate polarity (predicted LogP ∼2.5–3.0), balancing solubility in organic solvents and aqueous media.
• 7-Hydroxy-4-Methyl-Chromen-2-One () : A hydroxyl group increases polarity (LogP ∼1.8) but reduces membrane permeability .

Q & A

Q. Basic Research Focus

• 1H/13C NMR : Key signals include a singlet for the methyl group at δ ~2.0–2.2 ppm, a multiplet for aromatic protons (δ 6.8–7.6 ppm), and a downfield shift for the carbonyl groups (δ ~160–180 ppm in 13C NMR) .
• HRMS : Confirm molecular weight (e.g., calculated m/z 440.1259 for C27H20O6) and isotopic patterns .

Advanced Consideration
Overlapping signals in crowded aromatic regions (e.g., chromen-2-one and 2-oxochromen-3-yl groups) may require 2D NMR (COSY, HSQC) for unambiguous assignment . X-ray crystallography (e.g., Pbca space group, orthorhombic system) resolves π-π stacking and intramolecular H-bonding, critical for stability studies .

What intermolecular interactions stabilize the crystal structure of this compound?

Advanced Research Focus
X-ray studies of analogous coumarins reveal:

• C–H···O interactions : Form pseudo five- and six-membered rings (S(5)/S(6) motifs), stabilizing the chromenone core .
• π-π stacking : Distance between fused chromen rings is ~3.5 Å, enhancing lattice cohesion .
• Steric effects : The 8-methyl group may disrupt planarity, requiring tolerance analysis via variable-temperature XRD .

How does the substitution pattern influence bioactivity in coumarin derivatives?

Q. Advanced Research Focus

• Electron-withdrawing groups (e.g., 2-oxo, 8-methyl): Enhance electrophilicity, potentially increasing reactivity with biological targets like kinases or proteases .
• Methoxy/propoxy chains : Improve lipophilicity, impacting membrane permeability. Quantitative Structure-Activity Relationship (QSAR) models can optimize substituent positions .

What analytical challenges arise in purity assessment for this compound?

Q. Basic Research Focus

• HPLC-UV/HRMS : Detect trace impurities (e.g., unreacted 7-hydroxy precursor or regioisomers) .
• Melting point analysis : Sharp melting points (e.g., 180–185°C) indicate crystallinity but may mask polymorphic forms .

Advanced Consideration
Chiral impurities (if present) require chiral stationary phases (CSPs) in HPLC. Dynamic light scattering (DLS) assesses colloidal aggregates in solution-phase studies .

How can computational methods aid in studying this compound’s reactivity?

Q. Advanced Research Focus

• Docking simulations : Predict binding modes with enzymes (e.g., cytochrome P450) using software like AutoDock Vina .
• Reactivity indices : Fukui functions identify nucleophilic/electrophilic sites for functionalization .

What are the key stability concerns under storage or experimental conditions?

Q. Basic Research Focus

• Photodegradation : Chromenone cores are UV-sensitive. Store in amber vials under inert gas .
• Hydrolysis : The 2-oxo-propoxy group may hydrolyze in aqueous buffers (pH > 7). Stability assays via LC-MS over 24–72 hours are recommended .